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Compound of Interest

Compound Name: NTE-122 dihydrochloride

Cat. No.: B12375018

NTE-122 Dihydrochloride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available chemical information for
NTE-122 dihydrochloride. Due to the limited publicly accessible data on this specific
compound, this document focuses on its fundamental properties.

Core Chemical Data

The following table summarizes the key identifiers for NTE-122 and its dihydrochloride salt. It is
important to note that the provided CAS number corresponds to the free base form of NTE-
122.

Identifier Value Source
Compound Name NTE-122 Dihydrochloride
CAS Number (for free base) 166967-84-6 [1]
Molecular Formula (Free Base) CssHssNeO:2 [1]
Molecular Weight (Free Base) 630.91 g/mol [1]
Molecular Weight

) ) 703.83 g/mol Calculated
(Dihydrochloride)
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The molecular weight of NTE-122 dihydrochloride was calculated by adding the molecular
weight of two moles of hydrogen chloride (HCI, molecular weight = 36.46 g/mol ) to the
molecular weight of the NTE-122 free base.[1][2][3][4][5]

Chemical Structure Relationship

The relationship between the NTE-122 free base and its dihydrochloride salt is characterized
by the protonation of two nitrogen atoms within the molecule by hydrochloric acid. This process
forms a salt, which often exhibits different solubility and stability properties compared to the

NTE-122 (Free Base) + 2 HCI
C3sHssN6O2 (Hydrochloric Acid)

Protonation

NTE-122 Dihydrochloride
C3sHssN6O2-2HCI

free base.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NTE-122 dihydrochloride CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375018#nte-122-dihydrochloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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